- High yield synthesis, purification and characterisation of the RNase L activators 5'-triphosphate 2'-5'-oligoadenylates, Antiviral Research, 2010, 87(3), 345-352
Cas no 65954-93-0 (Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-)
65954-93-0 structure
Product Name:Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-
CAS No:65954-93-0
MF:C30H40N15O25P5
MW:1165.59290885925
CID:962853
PubChem ID:125229
Update Time:2025-04-19
Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')- Chemical and Physical Properties
Names and Identifiers
-
- adenosine triphosphate adenosine monophosphate adenosine monophosphate
- 2-5A
- 5'-O- [Hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-adenosine
- Adenosine 5'-(tetrahydrogen triphosphate), adenylyl-(5'→2')-adenylyl-(5'→2')-
- Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-
- 65954-93-0
- Adenosine 5'-(tetrahydrogen triphosphate), adenylyl-(5'-2')-adenylyl-(5'-2')-
- Pppa2'-5'A2'-5'A
- [[(2R,3R,5R)-5-(6-aminopurin-9-yl)-4-[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- Ppapapa
- Pppa(1)'P(5)'A(2)'P(5)'A
- 5'-O-[Hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-adenosine
- 2-5A
-
- Inchi: 1S/C30H40N15O25P5/c31-22-13-25(37-4-34-22)43(7-40-13)28-19(49)16(46)10(64-28)1-61-72(53,54)67-20-17(47)11(65-29(20)44-8-41-14-23(32)35-5-38-26(14)44)2-62-73(55,56)68-21-18(48)12(3-63-74(57,58)70-75(59,60)69-71(50,51)52)66-30(21)45-9-42-15-24(33)36-6-39-27(15)45/h4-12,16-21,28-30,46-49H,1-3H2,(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)(H2,50,51,52)/t10-,11-,12-,16-,17-,18-,19-,20-,21?,28?,29-,30-/m1/s1
- InChI Key: RTAGLZBJCCVJET-MFSXEPBNSA-N
- SMILES: P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)OC[C@@H]1[C@H]([C@H](C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)O)OC1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](COP(=O)(O)OP(=O)(O)OP(=O)(O)O)[C@H]1O
Computed Properties
- Exact Mass: 1165.10078681g/mol
- Monoisotopic Mass: 1165.10078681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 37
- Heavy Atom Count: 75
- Rotatable Bond Count: 20
- Complexity: 2270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -10.9
- Topological Polar Surface Area: 589Ų
Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')- Production Method
Production Method 1
Reaction Conditions
1.1R:Tris buffer, R:MgCl2, R:Cleland's reagent, C:69106-44-1, S:H2O, 3 h, 30°C, pH 7.5; 5 min, 95°C
Reference
Production Method 2
Reaction Conditions
1.1R:Glycerol, R:HSCH2CH2OH, R:Mg(OAc)2, R:KCl, S:H2O, 20 h, 37°C
Reference
- Dimeric Structure of Pseudokinase RNase L Bound to 2-5A Reveals a Basis for Interferon-Induced Antiviral Activity, Molecular Cell, 2014, 53(2), 221-234
Production Method 3
Reaction Conditions
1.1
Reference
- Practical synthesis of 2'-5'-linked oligoadenylates (2-5A oligomers), Australian Journal of Chemistry, 1992, 45(1), 205-25
Production Method 4
Reaction Conditions
1.1R:t-BuMgCl, S:THF
1.1R:t-BuMgCl, S:THF
2.1S:DMF, S:THF
2.2R:Cl2CHCO2H, S:CH2Cl2
3.1S:DMF, S:THF
3.2R:Cl2CHCO2H, S:CH2Cl2
4.1R:2,6-Lutidine, S:THF
4.2R:I2, R:H2O, S:THF, S:Et2O
5.1R:Cu-Zn alloy, R:MeC(=O)CH2C(=O)Me, S:DMF
5.2R:
5.3R:
5.4R:NH3
5.5R:Bu4N+ •F-, S:THF
6.1R:Diimidazolyl ketone, R:Et3N, R:(C8H17)3N, S:DMF
1.1R:t-BuMgCl, S:THF
2.1S:DMF, S:THF
2.2R:Cl2CHCO2H, S:CH2Cl2
3.1S:DMF, S:THF
3.2R:Cl2CHCO2H, S:CH2Cl2
4.1R:2,6-Lutidine, S:THF
4.2R:I2, R:H2O, S:THF, S:Et2O
5.1R:Cu-Zn alloy, R:MeC(=O)CH2C(=O)Me, S:DMF
5.2R:
5.3R:
5.4R:NH3
5.5R:Bu4N+ •F-, S:THF
6.1R:Diimidazolyl ketone, R:Et3N, R:(C8H17)3N, S:DMF
Reference
- A convenient synthesis of 2'-5'-linked oligoribonucleotides, Tetrahedron Letters, 1985, 26(6), 761-4
Production Method 5
Reaction Conditions
1.1R:2-PySSPy-2, R:PPh3, S:DMSO
2.1R:C:Pb(NO3)2
3.1S:DMF
2.1R:C:Pb(NO3)2
3.1S:DMF
Reference
- Expedient chemical synthesis of sequence-specific 2',5'-oligonucleotides, Journal of Organic Chemistry, 1985, 50(9), 1418-26
Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')- Raw materials
- Adenosine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-5'-O-[(4-methoxyphenyl)diphenylmethyl]-
- Diphosphoric acid, compd. with N,N-dibutyl-1-butanamine (1:)
- Adenosine, 5'-O-(hydroxy-1H-imidazol-1-ylphosphinyl)adenylyl-(2'→5')-, sodium salt (9CI)
- Adenosine 5'-Triphosphate
- Adenosine monophosphate
- Oligoadenylate
- Bis(2,2,2-Trichloroethyl) Phosphorochloridate
- 2'-Adenylic acid, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-5'-O-[(4-methoxyphenyl)diphenylmethyl]-, 2-chlorophenyl 4-nitrophenyl ester (9CI)
- PHOSPHOROCHLORIDIC ACID, 2-CHLOROPHENYL 4-NITROPHENYL ESTER
- A glactose-specific lectin from sponge - Chondrilla nucula
- [(2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-bis[[tert-butyl(dimethyl)silyl]oxy]oxolan-2-yl]methanol
Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')- Preparation Products
- Oligoadenylate (61172-40-5)
- Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')- (65954-94-1)
- Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-adenylyl-(2'→5')- (65954-95-2)
- Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')- (65954-93-0)
Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')- Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
65954-93-0 (Adenosine, 5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'→5')-adenylyl-(2'→5')-) Related Products
- 146318-03-8(NEUROTROPHIN-4, HUMAN)
- 56432-02-1(Adenosine 3'-(tetrahydrogen triphosphate), P''→5'-ester with adenosine)
- 23339-44-8(Adenosine triphosphate monophosphate)
- 10209-67-3(Adenosine,5'-O-[hydroxy(phosphonooxy)phosphinyl]adenylyl-(3'®5')- (9CI))
- 79919-77-0(Adenosine,3'-deoxy-5'-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]adenylyl-(2'®5')-3'-deoxy- (9CI))
- 2596-55-6(Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with adenosine)
- 28218-64-6(Adenosine 3'-(trihydrogen diphosphate), 5'-(trihydrogen diphosphate))
- 53951-06-7(Adenosine 5'-(tetrahydrogen triphosphate), 3'-(trihydrogen diphosphate))
- 55487-19-9(Adenosine 3'-(tetrahydrogen triphosphate), 5'-(tetrahydrogen triphosphate) (9CI))
- 653-60-1(9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-xylofuranosyl]-)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk